Cas no 25859-54-5 (1,3-Benzodioxol-2-one,5-nitro-)

• Product Name: 1,3-Benzodioxol-2-one,5-nitro-
• CAS No: 25859-54-5
• MF: C₇H₃NO₅
• MW: 181.102421998978
• CID: 274231
• PubChem ID: 275561
• Update Time: 2025-04-19

1,3-Benzodioxol-2-one,5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-2-one,5-nitro-
• 5-Nitro-benzo[1,3]dioxol-2-on
• 5-nitro-benzo[1,3]dioxol-2-one
• AC1L5HWZ
• AC1Q1ZSS
• AG-K-78634
• AR-1G9073
• CTK4F6590
• NSC122468
• o-(4-nitrophenylene) carbonate
• DTXSID70298316
• AKOS006228476
• 5-nitro-1,3-benzodioxol-2-one
• NSC-122468
• 25859-54-5

• Inchi： 1S/C7H3NO5/c9-7-12-5-2-1-4(8(10)11)3-6(5)13-7/h1-3H
• InChI Key： UZCSGBTXVUZFAC-UHFFFAOYSA-N
• SMILES： O1C(=O)OC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.00109
• Monoisotopic Mass: 181.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.662
• Boiling Point: 276.8°Cat760mmHg
• Flash Point: 145°C
• Refractive Index: 1.636
• PSA: 78.67